![molecular formula C26H26N4O4 B4066241 N-(2-benzoyl-4-nitrophenyl)-2-(4-benzyl-1-piperazinyl)acetamide](/img/structure/B4066241.png)
N-(2-benzoyl-4-nitrophenyl)-2-(4-benzyl-1-piperazinyl)acetamide
Overview
Description
N-(2-benzoyl-4-nitrophenyl)-2-(4-benzyl-1-piperazinyl)acetamide, also known as BNPA, is a compound that has been extensively studied in scientific research due to its potential therapeutic applications.
Scientific Research Applications
PET Ligand for Central NK1 Receptors
A study on the synthesis and biodistribution of a related compound, [11C]R116301, evaluated its potential as a positron emission tomography (PET) ligand for investigating central neurokinin(1) (NK1) receptors. The study detailed the synthesis process, specific activity, and in vivo and in vitro evaluation of the ligand's affinity for NK1 receptors, highlighting its suitability for visualizing NK1 receptors in vivo using PET technology (M. V. D. Mey et al., 2005).
Photochromic Behavior of Nitrophenyl Derivatives
Research on N-(4-(6-(4-nitrophenyl)-4-phenyl-1,3-diazabicyclo[3.1.0]hex-3-ene-2-yl)phenyl)acetamide demonstrated interesting photochromic behavior in both solid and solution states. This compound, obtained through a multi-component reaction, showcases the potential for developing new materials with photoresponsive properties (H. Kiyani & M. Ardyanian, 2012).
Antihistaminic Activity of Benzimidazole Derivatives
A study on benzimidazole derivatives, including synthesis and biological evaluation for antihistaminic activity, reveals the pharmacological potential of these compounds in treating allergic diseases. The research focused on the synthesis of N1, 2-substituted benzimidazole derivatives and their screening for antihistaminic potential, contributing to the ongoing search for novel therapeutic agents (R. Gadhave et al., 2012).
Green Synthesis of Nitroacetaminophen Derivatives
An electrochemical approach to the synthesis of nitroacetaminophen derivatives represents a green and regioselective method for producing these compounds. This innovative synthesis technique emphasizes the development of eco-friendly and efficient methodologies in pharmaceutical manufacturing (Eslam Salahifar et al., 2015).
Anticonvulsant Activity of Benzofuran-acetamide Scaffold
Research into benzofuran-acetamide derivatives for potential anticonvulsant agents explored the synthesis and evaluation of these compounds against seizure models. The findings indicated that certain derivatives have comparable anticonvulsant potency to standard drugs, underscoring the therapeutic potential of benzofuran-acetamide scaffolds in epilepsy treatment (A. Shakya et al., 2016).
properties
IUPAC Name |
N-(2-benzoyl-4-nitrophenyl)-2-(4-benzylpiperazin-1-yl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H26N4O4/c31-25(19-29-15-13-28(14-16-29)18-20-7-3-1-4-8-20)27-24-12-11-22(30(33)34)17-23(24)26(32)21-9-5-2-6-10-21/h1-12,17H,13-16,18-19H2,(H,27,31) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPCPEXVRLYDBQZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)CC(=O)NC3=C(C=C(C=C3)[N+](=O)[O-])C(=O)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H26N4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-benzylpiperazin-1-yl)-N-[4-nitro-2-(phenylcarbonyl)phenyl]acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.